Cas no 202865-67-6 (2-Bromo-5-fluorobenzylamine hydrochloride)

• Product Name: 2-Bromo-5-fluorobenzylamine hydrochloride
• CAS No: 202865-67-6
• MF: C₇H₈BrClFN
• MW: 240.5005235672
• MDL: MFCD00142877
• CID: 252659
• PubChem ID: 2773356
• Update Time: 2025-07-25

2-Bromo-5-fluorobenzylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-Bromo-5-fluorophenyl)methanamine hydrochloride
• 2-BROMO-5-FLUOROBENZYLAMINE HYDROCHLORIDE
• Benzenemethanamine,2-bromo-5-fluoro-, hydrochloride (1:1)
• (2-Bromo-5-fluorophenyl)methanaminehydrochloride
• Z600428612
• CS-0449682
• PS-7585
• 2-BROMO-5-FLUOROBENZYLAMINE, HCL
• FT-0620090
• SCHEMBL14157220
• DTXSID50378403
• AC7757
• 2-Bromo-5-fluorobenzylaminehydrochloride
• EN300-50163
• SY025143
• Benzenemethanamine, 2-bromo-5-fluoro-, hydrochloride (1:1)
• 202865-67-6
• AKOS015890339
• (2-bromo-5-fluorophenyl)methanamine;hydrochloride
• A814389
• MFCD00142877
• 2-BROMO-5-FLUOROBENZYLAMINE HCL
• 1-(2-BROMO-5-FLUOROPHENYL)METHANAMINE HYDROCHLORIDE
• 2-Bromo-5-fluorobenzylamine hydrochloride

• MDL： MFCD00142877
• Inchi： 1S/C7H7BrFN.ClH/c8-7-2-1-6(9)3-5(7)4-10;/h1-3H,4,10H2;1H
• InChI Key： FCNDYXZLZMHWKI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1CN)F.Cl

Computed Properties

• Exact Mass: 238.95100
• Monoisotopic Mass: 238.951
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2

Experimental Properties

• Color/Form: NA
• Melting Point: 221-226 °C(lit.)
• Flash Point: 149.4±28.5 °C
• PSA: 26.02000
• LogP: 3.54920

2-Bromo-5-fluorobenzylamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-Bromo-5-fluorobenzylamine hydrochloride

Comprehensive Overview of 2-Bromo-5-fluorobenzylamine hydrochloride (CAS No. 202865-67-6)

2-Bromo-5-fluorobenzylamine hydrochloride (CAS No. 202865-67-6) is a halogenated aromatic amine derivative widely utilized in pharmaceutical and agrochemical research. This compound, characterized by its bromo and fluoro substituents, serves as a critical building block in organic synthesis, particularly in the development of bioactive molecules. Its unique structural features make it a valuable intermediate for designing drug candidates and specialty chemicals.

The growing interest in fluorinated compounds and brominated intermediates has positioned 2-Bromo-5-fluorobenzylamine hydrochloride as a focal point in modern synthetic chemistry. Researchers frequently explore its reactivity in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to construct complex molecular architectures. Its applications extend to medicinal chemistry, where it contributes to the synthesis of kinase inhibitors and antiviral agents, aligning with current trends in targeting protein-protein interactions and enzyme modulation.

From an industrial perspective, the demand for high-purity intermediates like 2-Bromo-5-fluorobenzylamine hydrochloride has surged due to advancements in high-throughput screening and combinatorial chemistry. Its stability under various reaction conditions and compatibility with green chemistry protocols further enhance its appeal. Recent studies highlight its role in optimizing solubility and bioavailability of lead compounds, addressing key challenges in drug discovery pipelines.

Environmental and regulatory considerations have also shaped the discourse around this compound. As industries prioritize sustainable synthesis, 2-Bromo-5-fluorobenzylamine hydrochloride is increasingly evaluated for its eco-friendly derivatives and waste-reduction potential. Innovations in catalytic processes and flow chemistry aim to minimize its environmental footprint while maintaining high yields—a topic frequently searched in academic and industrial forums.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing 2-Bromo-5-fluorobenzylamine hydrochloride, ensuring compliance with pharmaceutical-grade standards. Quality control measures, including residual solvent analysis and chiral purity assessment, are critical for its application in GMP-compliant manufacturing. These aspects resonate with professionals seeking QC/QA protocols for halogenated amines.

In summary, 2-Bromo-5-fluorobenzylamine hydrochloride (CAS No. 202865-67-6) exemplifies the intersection of structural versatility and practical utility in synthetic chemistry. Its relevance in targeted therapy development and material science underscores its importance in contemporary research. As the scientific community continues to explore halogen-bonding interactions and selective functionalization, this compound remains a cornerstone for innovation.